Cas no 3736-22-9 (Estra-1,3,5(10)-triene-3,17-diol,(8a,9b,13a,14b,17a)-)

• Product Name: Estra-1,3,5(10)-triene-3,17-diol,(8a,9b,13a,14b,17a)-
• CAS No: 3736-22-9
• MF: C₁₈H₂₄O₂
• MW: 272.381965637207
• CID: 296388
• PubChem ID: 667515
• Update Time: 2025-04-19

Estra-1,3,5(10)-triene-3,17-diol,(8a,9b,13a,14b,17a)- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,17-diol,(8a,9b,13a,14b,17a)-
• (17β)-Estra-1(10),2,4-triene-3,17-diol
• AC1L25C3
• CHEMBL1627567
• Estradiol-16
• Estradiol-16alpha
• Estradiol-16beta
• Estratriene-3,16alpha-diol
• NSC19611
• SureCN3357076
• SCHEMBL7260525
• ESTRA-1,3,5(10)-TRIENE-3,17-DIOL, (8.ALPHA.,9.BETA.,13.ALPHA.,14.BETA.,17.ALPHA.)-
• J-855
• ent-Estradiol
• VW299DJ6U7
• 1-Estradiol
• (8alpha,9beta,13alpha,14beta,17alpha)-Estra-1,3,5(10)-triene-3,17-diol
• 8.ALPHA.,9.BETA.,13.ALPHA.,14.BETA.-ESTRA-1,3,5(10)-TRIENE-3,17.ALPHA.-DIOL
• 3736-22-9
• Estradiol, (-)-
• DTXSID60912332
• 1-E2
• ENT-17.BETA.-ESTRADIOL
• (-)-ESTRADIOL
• (8.ALPHA.,9.BETA.,13.ALPHA.,14.BETA.,17.ALPHA.)-ESTRA-1,3,5(10)-TRIENE-3,17-DIOL
• ent-17beta-Estradiol
• 8alpha,9beta,13alpha,14beta-Estra-1,3,5(10)-triene-3,17alpha-diol
• UNII-VW299DJ6U7
• Estra-1,3,5(10)-triene-3,17-diol, (8alpha,9beta,13alpha,14beta,17alpha)-
• ent-E2

• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17+,18+/m0/s1
• InChI Key： VOXZDWNPVJITMN-QXDIGNSFSA-N
• SMILES： O[C@@H]1CC[C@@H]2[C@H]3CCC4C=C(C=CC=4[C@@H]3CC[C@]21C)O

Computed Properties

• Exact Mass: 272.17772
• Monoisotopic Mass: 272.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives